4-[2-(3,4-dimethoxyphenyl)ethyl]-5-(9H-xanthen-9-yl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-[2-(3,4-dimethoxyphenyl)ethyl]-3-(9H-xanthen-9-yl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C25H23N3O3S/c1-29-21-12-11-16(15-22(21)30-2)13-14-28-24(26-27-25(28)32)23-17-7-3-5-9-19(17)31-20-10-6-4-8-18(20)23/h3-12,15,23H,13-14H2,1-2H3,(H,27,32)
• InChI Key: OVDBFLASWOTVAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2C(=NNC2=S)C3C4=CC=CC=C4OC5=CC=CC=C35)OC
• Molecular Formula: C25H23N3O3S
• Molecular Weight: 445.5 g/mol

Description

4-[2-(3,4-dimethoxyphenyl)ethyl]-5-(9H-xanthen-9-yl)-4H-1,2,4-triazole-3-thiol, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential use as an anti-cancer drug. DMXAA was first discovered in the 1990s and has since been the subject of numerous scientific studies. In

Scientific Research Applications

4-[2-(3,4-dimethoxyphenyl)ethyl]-5-(9H-xanthen-9-yl)-4H-1,2,4-triazole-3-thiol has been extensively studied for its anti-cancer properties. It has been shown to induce tumor necrosis and inhibit the growth of various types of cancer cells, including lung, colon, breast, and prostate cancer cells. This compound has also been shown to enhance the effectiveness of chemotherapy and radiation therapy in animal models.

Mechanism of Action

The mechanism of action of 4-[2-(3,4-dimethoxyphenyl)ethyl]-5-(9H-xanthen-9-yl)-4H-1,2,4-triazole-3-thiol is not fully understood, but it is thought to involve the activation of the immune system. This compound has been shown to stimulate the production of cytokines, which are proteins that play a key role in the immune response. This activation of the immune system leads to the destruction of tumor cells and the inhibition of tumor growth.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the production of nitric oxide, which plays a key role in the immune response. This compound has also been shown to increase the production of reactive oxygen species, which can lead to cell death. In addition, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

4-[2-(3,4-dimethoxyphenyl)ethyl]-5-(9H-xanthen-9-yl)-4H-1,2,4-triazole-3-thiol has a number of advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab, which makes it readily available for research. This compound has also been extensively studied, which means that there is a large body of literature on its properties and potential applications. However, there are also limitations to using this compound in lab experiments. This compound is a complex compound that requires expertise in organic chemistry to synthesize. In addition, the mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are a number of future directions for research on 4-[2-(3,4-dimethoxyphenyl)ethyl]-5-(9H-xanthen-9-yl)-4H-1,2,4-triazole-3-thiol. One area of research is to further elucidate the mechanism of action of this compound. This could involve studying the effects of this compound on specific immune cells or cytokines. Another area of research is to explore the potential use of this compound in combination with other anti-cancer drugs. Finally, there is a need for further research on the potential side effects of this compound, as well as its potential use in clinical trials.